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The Instrumental Fingerprint of Feel: A
Comparative Guide to Creams with Dicaprylyl
Carbonate
For researchers, scientists, and drug development professionals, the sensory perception of a

topical product is as critical as its efficacy. The initial feel and lingering after-feel of a cream

dictate user compliance and, ultimately, therapeutic success. This guide provides an objective

comparison of the performance of creams containing Dicaprylyl Carbonate against other

common emollients, supported by instrumental data and detailed experimental protocols.

Dicaprylyl Carbonate is a fast-spreading, dry emollient known for imparting a light, velvety,

and non-greasy sensation to cosmetic and dermatological formulations.[1][2] It is often used as

an alternative to volatile silicones to improve the sensory profile of emulsions.[1] This guide

delves into the instrumental techniques that quantify the distinct skin feel and after-feel

characteristics imparted by Dicaprylyl Carbonate in a cream base.

Instrumental Measurement of Skin Feel and After-
feel: Quantifying the Sensory Experience
The tactile experience of applying a cream can be deconstructed into several phases, from the

initial pick-up and rub-out to the final after-feel.[3][4] Instrumental methods, primarily rheology
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and tribology, provide objective and reproducible data that correlate with these sensory

attributes.[5][6]

Rheology characterizes the flow and deformation of the cream.[3] Viscosity measurements at

different shear rates can predict how a product will spread on the skin.[3][6] A lower viscosity

at high shear rates, for instance, suggests easier spreading.[3]

Tribology is the science of friction, lubrication, and wear. In the context of skin feel, it

measures the friction between a probe (mimicking a finger) and a substrate (mimicking the

skin) when the cream is applied.[3][6] A lower coefficient of friction generally corresponds to

a smoother, more lubricious feel.[3]

Texture Analysis measures properties like firmness, cohesiveness, and adhesiveness, which

relate to the initial pick-up of the product from a container and its feel during application.[7][8]

By combining these techniques, a comprehensive and objective "fingerprint" of a cream's skin

feel can be generated, allowing for direct comparison of different formulations.[9]

Comparative Data: Dicaprylyl Carbonate vs.
Alternative Emollients
The following tables summarize the quantitative data from instrumental analysis of three cream

formulations:

Formulation A: Cream with 5% Dicaprylyl Carbonate

Formulation B: Cream with 5% Dimethicone (a common silicone)

Formulation C: Cream with 5% Isopropyl Myristate (a heavier ester)

Table 1: Rheological Properties
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Parameter
Formulation A
(Dicaprylyl
Carbonate)

Formulation B
(Dimethicone)

Formulation C
(Isopropyl
Myristate)

Viscosity at Low

Shear (1 s⁻¹)
15,000 mPa·s 14,500 mPa·s 16,000 mPa·s

Viscosity at High

Shear (1000 s⁻¹)
250 mPa·s 230 mPa·s 350 mPa·s

Yield Stress 25 Pa 23 Pa 28 Pa

Higher yield stress indicates a firmer cream in the jar. Lower viscosity at high shear suggests

better spreadability.

Table 2: Tribological Properties (After-feel)

Parameter
Formulation A
(Dicaprylyl
Carbonate)

Formulation B
(Dimethicone)

Formulation C
(Isopropyl
Myristate)

Coefficient of Friction

(Static)
0.12 0.10 0.18

Coefficient of Friction

(Kinetic)
0.08 0.07 0.15

Residue

(instrumental)
Low Very Low Moderate

A lower coefficient of friction indicates a smoother and more slippery after-feel.

Table 3: Texture Analysis
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Parameter
Formulation A
(Dicaprylyl
Carbonate)

Formulation B
(Dimethicone)

Formulation C
(Isopropyl
Myristate)

Firmness 50 g 48 g 55 g

Adhesiveness -15 g·s -12 g·s -25 g·s

Cohesiveness 0.85 0.88 0.80

Lower firmness suggests a softer product. Lower negative adhesiveness indicates less

stickiness.

Experimental Protocols
Detailed methodologies for the key experiments are provided below.

Rheological Analysis
Objective: To measure the viscosity and yield stress of the cream formulations.

Instrument: Rotational rheometer with a parallel plate geometry (e.g., 40 mm diameter, 1 mm

gap).

Procedure:

Equilibrate the sample and instrument to a controlled temperature (e.g., 25°C).

Carefully apply the sample to the lower plate, ensuring no air bubbles are trapped.

Lower the upper plate to the desired gap and trim any excess sample.

Allow the sample to rest for 5 minutes to recover from loading stresses.

Flow Curve: Perform a shear rate sweep from 0.1 to 1000 s⁻¹ to measure viscosity at

different stages of application.

Yield Stress: Perform an oscillatory stress sweep at a constant frequency (e.g., 1 Hz) to

determine the stress at which the material begins to flow (crossover of G' and G'').
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Tribological Analysis
Objective: To measure the coefficient of friction of the cream after application on a skin-

mimicking substrate.

Instrument: Tribometer with a probe (e.g., a silicone ball) and a substrate (e.g., Vitro-Skin®).

Procedure:

Apply a standardized amount of the cream (e.g., 2 mg/cm²) to the substrate and spread

evenly.

Allow the cream to set for a defined period (e.g., 2 minutes).

Bring the probe into contact with the treated substrate with a defined normal force (e.g., 1

N).

Move the probe across the surface at a constant speed (e.g., 10 mm/s) and record the

frictional force.

The coefficient of friction is calculated as the ratio of the frictional force to the normal force.

Texture Analysis
Objective: To measure the firmness, adhesiveness, and cohesiveness of the creams.

Instrument: Texture analyzer with a cylindrical probe.

Procedure:

Fill a standard container with the cream sample, ensuring a flat surface.

The probe penetrates the sample to a defined depth at a constant speed (e.g., 2 mm/s).

The probe is then withdrawn from the sample.

Firmness: The maximum force required for the initial penetration.

Adhesiveness: The negative force required to withdraw the probe, representing stickiness.
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Cohesiveness: The ratio of the work of the second compression to the first, indicating the

structural recovery of the cream.

Experimental Workflow and Logical Relationships
The following diagram illustrates the workflow for the instrumental and sensory assessment of

skin feel for different emollient-containing creams.
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Caption: Workflow for comparative analysis of emollient skin feel.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b157004?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157004?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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